Cas no 31770-74-8 (1H-Indene-1-carboxylicacid, 5-cyclohexyl-2,3-dihydro-, (1S)-)

1H-Indene-1-carboxylicacid, 5-cyclohexyl-2,3-dihydro-, (1S)- structure
31770-74-8 structure
Product name:1H-Indene-1-carboxylicacid, 5-cyclohexyl-2,3-dihydro-, (1S)-
CAS No:31770-74-8
MF:C16H20O2
MW:244.3288
CID:310442
PubChem ID:198105

1H-Indene-1-carboxylicacid, 5-cyclohexyl-2,3-dihydro-, (1S)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Indene-1-carboxylicacid, 5-cyclohexyl-2,3-dihydro-, (1S)-
    • 1H-Indene-1-carboxylic acid, 5-cyclohexyl-2,3-dihydro-, (S)-
    • 1-Indancarboxylic acid, 5-cyclohexyl-, (-)-
    • (-)-5-CYCLOHEXYL-1-INDANCARBOXYLIC ACID
    • 31770-74-8
    • BL-2365
    • BL 2365
    • Indan-1-carboxylic acid, (-)-5-cyclohexyl-
    • UNII-DQ23Z6V66K
    • DQ23Z6V66K
    • (1S)-(-)-5-CYCLOHEXYLINDAN-1-CARBOXYLIC ACID
    • BRN 2055581
    • 1H-INDENE-1-CARBOXYLIC ACID, 5-CYCLOHEXYL-2,3-DIHYDRO-, (1S)-
    • (1S)-5-cyclohexyl-2,3-dihydro-1H-indene-1-carboxylic acid
    • 5-CYCLOHEXYLINDAN-1-CARBOXYLIC ACID, (-)-
    • Inchi: InChI=1S/C16H20O2/c17-16(18)15-9-7-13-10-12(6-8-14(13)15)11-4-2-1-3-5-11/h6,8,10-11,15H,1-5,7,9H2,(H,17,18)
    • InChI Key: BKEWDCUQDVDPHC-UHFFFAOYSA-N
    • SMILES: C1(C2=CC=C3C(CCC3C(O)=O)=C2)CCCCC1

Computed Properties

  • Exact Mass: 244.1464
  • Monoisotopic Mass: 244.146
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 306
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 37.3Ų
  • XLogP3: 4.3

Experimental Properties

  • Density: 1.152
  • Boiling Point: 425°Cat760mmHg
  • Flash Point: 195.4°C
  • Refractive Index: 1.578
  • PSA: 37.3

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